Cas no 898389-29-2 (2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 898389-29-2
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD05177251
• CID: 4719004
• Update Time: 2025-10-31

2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• 2-(m-Tolyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• STK504123
• R8745
• 2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

• MDL： MFCD05177251
• Inchi： 1S/C15H12N2O/c1-11-5-4-6-12(9-11)15-13(10-18)17-8-3-2-7-14(17)16-15/h2-10H,1H3
• InChI Key： HIBAKIZZLKLYDZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC=C(C)C=2)N=C2C=CC=CN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Topological Polar Surface Area: 34.4

Additional information on 2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

Introduction to 2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 898389-29-2)

2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde, identified by the CAS number 898389-29-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a fused imidazo[1,2-a]pyridine core substituted with a 3-methylphenyl group at the 2-position and a formyl group at the 3-position. Such molecular architecture positions it as a versatile scaffold for the development of novel bioactive molecules, particularly in the pursuit of targeted therapeutic agents.

The imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in drug discovery, exhibiting diverse biological activities across multiple disease pathways. Its ability to interact with various biological targets, including enzymes and receptors, makes it an attractive building block for medicinal chemists. The introduction of the 3-methylphenyl moiety enhances the lipophilicity and binding affinity of the molecule, while the aldehyde functionality provides a reactive handle for further chemical modifications, such as condensation reactions or nucleophilic additions.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of imidazo[1,2-a]pyridine derivatives in addressing unmet medical needs. Studies have demonstrated that compounds incorporating this motif can modulate key signaling pathways involved in inflammation, cancer, and neurodegeneration. For instance, derivatives of imidazo[1,2-a]pyridine have been investigated for their inhibitory effects on Janus kinases (JAKs), which play a crucial role in immune responses and autoimmune diseases. The presence of a 3-methylphenyl substituent in CAS No. 898389-29-2 may further refine its interaction with target proteins, potentially leading to improved selectivity and efficacy.

The aldehyde group at the 3-position of 2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is particularly noteworthy, as it serves as a versatile synthetic probe. This functionality allows for facile derivatization through condensation with hydrazines or phenols to yield Schiff bases or heterocyclic compounds with enhanced biological properties. Such transformations have been exploited in the development of antimicrobial and anticancer agents, underscoring the synthetic utility of this compound.

In the context of modern drug discovery, small-molecule probes like CAS No. 898389-29-2 are instrumental in elucidating molecular mechanisms and validating therapeutic targets. The imidazo[1,2-a]pyridine scaffold has been explored in high-throughput screening campaigns to identify hits with potential therapeutic relevance. Preliminary studies suggest that modifications to the 3-methylphenyl group can significantly impact pharmacokinetic profiles and target engagement, making this compound a valuable candidate for structure-activity relationship (SAR) studies.

The reactivity of the aldehyde group also opens avenues for exploring post-synthetic modifications that could enhance drug-like properties. For example, reduction of the aldehyde to an amine or condensation with heterocycles could yield novel derivatives with distinct biological activities. Such strategies are increasingly employed in medicinal chemistry to optimize potency, selectivity, and metabolic stability.

From a synthetic perspective, CAS No. 898389-29-2 exemplifies the elegance of multi-component reactions (MCRs) in constructing complex heterocycles efficiently. The combination of an imidazole derivative with a pyridine precursor under appropriate conditions can afford the desired product in high yields, streamlining access to biologically relevant scaffolds. This underscores the importance of innovative synthetic methodologies in accelerating drug discovery pipelines.

The potential applications of 2-(3-Methylphenyl)imidazo[1,2-a]pyridine-3-carbaldehyde extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for exploring applications in materials science and agrochemicals, where heterocyclic compounds often exhibit interesting electronic and photophysical properties. Furthermore, advances in green chemistry have prompted researchers to investigate sustainable synthetic routes for such compounds, aligning with global efforts toward environmentally responsible manufacturing.

As computational tools become more sophisticated, virtual screening approaches are increasingly used to prioritize hits like CAS No. 898389-29-2 for experimental validation. Molecular docking simulations have revealed that this compound can interact with binding pockets of enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs), which are implicated in cell cycle regulation and signal transduction. The precise positioning of the 3-methylphenyl group within these pockets appears critical for optimal binding affinity.

In conclusion,CAS No 898389-29-2, corresponding to 2-(3-Methylphenyl)imidazo[1, 2-a ]pyridine-3-carbaldehyde, represents a promising scaffold with broad therapeutic potential. Its unique structural features—combining an imidazo[1, 2-a ]pyridine core with a reactive aldehyde functionality—make it an attractive candidate for further exploration. Ongoing research endeavors aim to harness its synthetic versatility and biological activity, paving the way for novel therapeutic interventions across diverse disease areas. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping next-generation medicines.